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Introduction

Bisandrographolide C is a naturally occurring diterpenoid dimer isolated from the medicinal
plant Andrographis paniculata, a member of the Acanthaceae family widely utilized in traditional
medicine.[1] This complex molecule is formed from two ent-labdane diterpenoid units,
structurally related to andrographolide, the major bioactive constituent of the plant.[2][3]
Bisandrographolide C has garnered significant scientific interest due to its specific biological
activities, particularly its role as a selective activator of Transient Receptor Potential (TRP)
channels, positioning it as a valuable chemical probe and a potential lead compound for drug
discovery.[4][5] This technical guide provides a comprehensive overview of the chemical
properties, biological activities, and experimental methodologies associated with
Bisandrographolide C.

Chemical and Physicochemical Properties

Bisandrographolide C is characterized by its unique dimeric structure.[2] The systematic
IUPAC name for this compound is 4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-
methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-[6-hydroxy-5-
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(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-
(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-one.[6][ 7] Its molecular and physicochemical properties

are summarized in the table below.

Property Value Source
Molecular Formula CaoH560s [516]1[7]
Molecular Weight 664.87 g/mol [51[6]
CAS Number 160498-02-2 [6]
Appearance White powder [2]
Solubility Soluble in DMSO and ethanol [2][5]

Predicted Boiling Point

832.6 £65.0 °C

[5]

Predicted Density

1.23+0.1 g/cm3

[5]

XLogP3-AA 6.1 [51[7]
Hydrogen Bond Donor Count 4 [5]
Hydrogen Bond Acceptor

CZuntg p ® ]
Rotatable Bond Count 7 [5]
Topological Polar Surface Area 134 A2 [51[7]

Biological Activity and Mechanism of Action

The primary documented biological activity of Bisandrographolide C is its selective activation

of specific Transient Receptor Potential (TRP) channels.[2][6]

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C has been identified as an activator of the Transient Receptor Potential
Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[4][5][8]
These channels are non-selective cation channels that play crucial roles in thermosensation

and pain perception.[5] Upon activation by agonists like Bisandrographolide C, these
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channels permit the influx of cations, predominantly Ca?*, into the cell.[4][5] This increase in
intracellular calcium can initiate a cascade of downstream signaling events, including the
activation of protein kinases such as Protein Kinase A (PKA), Protein Kinase C (PKC), and
Ca?*/calmodulin-dependent protein kinase Il (CaMKII).[5] The binding affinities of
Bisandrographolide C for these channels have been quantified.[4]

Target Channel Binding Affinity (Kd) Assay

Microscale Thermophoresis

TRPV1 289 pM
(MST)

Microscale Thermophoresis

TRPV3 341 uM
(MST)

Cardioprotective Effects

In addition to its effects on TRP channels, Bisandrographolide C has demonstrated protective
effects on cardiomyocytes against hypoxia-reoxygenation injury.[8][9][10][11] The precise
mechanism linking TRPV activation to this cardioprotective effect is an area of ongoing
investigation.[8]

Interaction with CD81

Recent studies have suggested that Bisandrographolide C can bind to and potentially
suppress the function of CD81, a tetraspanin protein.[5] CD81 has been implicated in the
metastasis of esophageal cancer. By interacting with CD81, Bisandrographolide C may
interfere with the formation of signaling complexes on the cell surface that are critical for cancer
cell motility and invasion.[5][12]

Signaling pathways of Bisandrographolide C.

Experimental Protocols
Isolation of Bisandrographolide C from Andrographis
paniculata

A general methodology for the isolation of Bisandrographolide C from its natural source
involves several key steps.[6]
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Extraction: The air-dried and powdered aerial parts of Andrographis paniculata are
exhaustively extracted with an organic solvent, such as 95% ethanol, at room temperature.

[6]

Solvent Partitioning: The crude extract is concentrated under reduced pressure and then
suspended in water. This aqueous suspension is successively partitioned with solvents of
increasing polarity, such as petroleum ether and ethyl acetate, to separate compounds
based on their polarity.[6]

Chromatography: The resulting fractions are subjected to multiple rounds of column
chromatography using stationary phases like silica gel and Sephadex LH-20 to isolate
Bisandrographolide C.[6]

General workflow for the isolation of Bisandrographolide C.

In Vitro Assay for TRPV Channel Activation

The activity of Bisandrographolide C on TRPV channels can be assessed using calcium
imaging assays in cells overexpressing the channel of interest.[6]

Cell Culture and Transfection: A suitable cell line, such as HEK293T, is cultured under
standard conditions. The cells are then transiently transfected with a plasmid encoding the
human TRPV1 or TRPV3 channel.[6][8]

Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g.,
Fura-2 AM).[10] Baseline fluorescence is recorded before the application of
Bisandrographolide C at various concentrations. Changes in intracellular calcium
concentration are monitored by measuring the fluorescence ratio.[6][10] A known agonist,
such as capsaicin for TRPV1, can be used as a positive control.[6]

Data Analysis: The dose-response relationship for the induced calcium influx is analyzed to
determine the half-maximal effective concentration (ECso).[6]

Microscale Thermophoresis (MST) for Binding Affinity

MST is a technique used to quantify the binding affinity between a molecule and its target.[10]
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o Sample Preparation: The target protein (e.g., TRPV1 or TRPV3) is fluorescently labeled. A
dilution series of Bisandrographolide C is prepared.

o MST Measurement: The fluorescently labeled protein and the ligand dilutions are mixed and
loaded into capillaries. An infrared laser creates a microscopic temperature gradient, and the
movement of the fluorescently labeled protein is monitored. Changes in this thermophoretic
movement upon binding of Bisandrographolide C are measured.[10]

o Data Analysis: The change in thermophoresis is plotted against the ligand concentration, and
the data is fitted to a binding curve to determine the dissociation constant (Kd).[10]

Workflow for in vitro biological assays.

Conclusion

Bisandrographolide C is a structurally unique diterpenoid dimer with well-defined activity as a
selective activator of TRPV1 and TRPV3 channels. Its potential cardioprotective effects and
interaction with CD81 suggest a broader therapeutic applicability that warrants further
investigation. The experimental protocols detailed in this guide provide a foundation for
researchers to further explore the pharmacological properties of this promising natural product.
Continued research into the synthesis, mechanism of action, and in vivo efficacy of
Bisandrographolide C and its analogs is crucial for its potential development into a novel
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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